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Compound of Interest

Compound Name: D-Fructose-13C6

Cat. No.: B1146213 Get Quote

This guide provides essential, immediate safety and logistical information for researchers,

scientists, and drug development professionals handling D-Fructose-13C6. The following

procedural guidance outlines the necessary personal protective equipment, operational plans

for safe handling, and compliant disposal methods.

Personal Protective Equipment (PPE)
While D-Fructose-13C6 is not classified as a hazardous substance, adherence to standard

laboratory safety protocols is crucial to minimize exposure and ensure a safe working

environment.[1][2] The recommended personal protective equipment is summarized below.
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PPE Category Item Specifications and Use

Eye and Face Protection Safety Glasses or Goggles

Wear appropriate protective

eyeglasses or chemical safety

goggles that meet OSHA's eye

and face protection regulations

in 29 CFR 1910.133 or

European Standard EN166.[3]

Hand Protection Disposable Gloves

Nitrile or latex gloves are

generally suitable for handling.

[4] Inspect gloves for tears or

defects before use and change

them immediately if

contaminated.[5]

Body Protection Laboratory Coat

A full-length lab coat should be

worn buttoned to cover as

much skin as possible.

Respiratory Protection NIOSH-approved Respirator

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator if

engineering controls do not

maintain airborne

concentrations below exposure

limits or if irritation is

experienced, particularly when

dust may be generated.

Operational Plan for Handling D-Fructose-13C6
A systematic approach to handling D-Fructose-13C6 is essential for maintaining safety and

experimental integrity. The following workflow outlines the key steps from preparation to post-

handling procedures.
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Workflow for Handling D-Fructose-13C6

Preparation

Handling

Post-Handling

Review Safety Data Sheet (SDS)

Don Appropriate PPE

Prepare a Clean and Ventilated Workspace

Weigh D-Fructose-13C6 in a Ventilated Area

Dissolve or Mix as per Protocol

Contain and Clean Spills Immediately

If spill occurs

If spill occurs

Decontaminate Workspace and Equipment

Remove and Dispose of PPE Properly

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of D-Fructose-13C6.
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Step-by-Step Handling Protocol:
Preparation:

Review Safety Data Sheet (SDS): Before handling, thoroughly review the SDS for D-
Fructose-13C6 to be familiar with its properties and potential hazards.

Don Appropriate PPE: Equip yourself with the recommended personal protective

equipment as detailed in the table above.

Prepare Workspace: Ensure you are working in a well-ventilated area, such as a fume

hood, especially if there is a potential for dust formation. Keep the workspace clean and

uncluttered.

Handling:

Weighing and Transfer: When weighing or transferring the solid material, take care to

avoid generating dust.

Solution Preparation: If preparing a solution, add the solid to the solvent slowly to prevent

splashing.

Avoid Contact: Prevent contact with skin, eyes, and clothing. Do not ingest or inhale the

substance.

In Case of Accidental Release:

Spill Containment: In the event of a spill, contain the spillage.

Cleanup: For solid spills, sweep up or vacuum the material and place it in a suitable

container for disposal. Avoid creating dust. For liquid spills, absorb with an inert material

and place in a container for disposal.

Ventilation: Ensure adequate ventilation during cleanup.

Post-Handling:

Decontamination: Clean and decontaminate the work area and any equipment used.
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PPE Removal: Remove and dispose of gloves and any other contaminated disposable

PPE properly.

Hygiene: Wash hands thoroughly with soap and water after handling the substance.

Disposal Plan
Proper disposal of D-Fructose-13C6 and its containers is essential to prevent environmental

contamination and ensure regulatory compliance. As a non-radioactive, stable isotope-labeled

compound, the disposal considerations are similar to that of a standard non-hazardous

chemical.

Disposal Workflow
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Disposal Workflow for D-Fructose-13C6

Waste Collection

Labeling and Storage

Disposal

Collect Unused Solid Waste

Label Waste Containers Clearly

Collect Contaminated Solutions Collect Contaminated PPE

Store in a Designated, Secure Area

Consult Local, State, and Federal Regulations

Arrange for Pickup by a Licensed Disposal Company

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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